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Compound of Interest

4-Chloro-2,6-dibromo-3-
Compound Name:

methylaniline
CAS No.: 861559-78-6
Cat. No.: B1502210

Get Quote

Executive Summary & Chemical Profile[1][2]

4-Chloro-2,6-dibromo-3-methylaniline is a densely functionalized aromatic amine.[1] Its
specific substitution pattern—a "locked" ring with halogens occupying the ortho and para
positions relative to the amine, and a methyl group at the meta position—imparts unique steric
and electronic properties.

¢ Primary Utility: It serves as a premium Diazo Component for the synthesis of Disperse Dyes
(polyester/acetate fibers).[1] The halogen atoms induce a bathochromic shift (deepening
color) and improve sublimation fastness.[1]

¢ Secondary Utility: A scaffold for Suzuki-Miyaura cross-coupling in pharmaceutical synthesis,
where the 2,6-dibromo motif allows for the construction of sterically hindered biaryls.[1]

Chemical Profile Table[1][2]
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Property Specification

IUPAC Name 4-Chloro-2,6-dibromo-3-methylaniline
CAS Number 861559-78-6

Molecular Formula C7HsBr2CIN

Molecular Weight 299.39 g/mol

Appearance Off-white to pale beige crystalline solid
Melting Point 94-96 °C

Basicity (pKa) ~1.5-2.0 (Estimated; significantly lower than
asici a
v P aniline due to -I effect of halogens)

Soluble in DMF, DMSO, hot acetic acid;

Solubility ;
Insoluble in water.[1][2][3][4]

Protocol A: Regioselective Synthesis of the Reagent

While commercially available, in-house synthesis is often required to ensure the absence of tri-
bromo isomers which degrade dye purity.[1] The synthesis relies on the strong ortho-directing
power of the amino group, which overrides the directing effects of the chloro and methyl
groups.[1]

Mechanistic Insight

The precursor, 4-chloro-3-methylaniline, has two open ortho positions (2 and 6).[1] Despite the
steric bulk of the methyl group at C3, the high electron density provided by the amine facilitates
rapid electrophilic aromatic substitution (EAS) at both C2 and C6.

Experimental Procedure

Reagents:
e 4-Chloro-3-methylaniline (1.0 eq)[1]

» Bromine (Brz2), reagent grade (2.1 eq)[1]
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e Glacial Acetic Acid (Solvent)[1][5]
» Sodium Bisulfite (20% ag.[1] solution)
Step-by-Step Workflow:

o Dissolution: Charge a 3-neck round-bottom flask with 4-chloro-3-methylaniline (14.1 g, 100
mmol) and Glacial Acetic Acid (100 mL). Stir until fully dissolved.

o Temperature Control: Cool the solution to 10-15 °C using an ice/water bath.

o Critical Note: Keeping the temperature below 20 °C prevents oxidative degradation of the
amine to quinones.

e Bromination: Add Bromine (33.6 g, 10.8 mL, 210 mmol) dropwise over 45 minutes.

o Observation: The solution will turn orange/red.[1] A precipitate (hydrobromide salt) may
form.[1]

o Equilibration: Allow the mixture to warm to room temperature (25 °C) and stir for 2 hours.

e Quenching: Pour the reaction mixture into 500 mL of ice water containing 50 mL of 20%
Sodium Bisulfite solution.

o Reasoning: Bisulfite reduces unreacted bromine (red color disappears), preventing
downstream contamination.[1]

« |solation: Filter the precipitated solid. Wash with water (3 x 100 mL) until the filtrate is neutral
(pH 7).[1]

 Purification: Recrystallize from Ethanol/Water (80:20). Dry at 50 °C under vacuum.

o Yield Target: 85-92%

Protocol B: Diazotization and Coupling (The "Killer
App“)[1]
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This is the most critical application. Because of the two electron-withdrawing bromine atoms at
the 2,6-positions, the amine is extremely weakly basic.[1] Standard diazotization (HCI/NaNO2)
often fails due to low solubility of the amine salt and hydrolysis of the diazonium species.

The Solution: Use Nitrosyl Sulfuric Acid (HSO4NO) in anhydrous conditions.

Workflow Diagram (DOT)

4-Chloro-2,6-dibromo- Diazotization
3-methylaniline < 5°C, Anhydrous

Diazonium Salt Coupling

(Electrophile) OH 4-5, 0-10°C
Nitrosyl Sulfuric Acid
(NaNO2 + Conc H2S04) Disperse Dye

Coupling Component (Azo Compound)
(e.g., N,N-Diethylaniline)

Click to download full resolution via product page

Figure 1: Reaction pathway for the synthesis of azo disperse dyes using the target amine.

Detailed Protocol

Reagents:

Target Amine (Protocol A product): 0.01 mol

Sodium Nitrite (NaNOz2): 0.011 mol[1]

Sulfuric Acid (Conc. 98%): 15 mL[1]

Coupling Component (e.g., N,N-diethyl-m-toluidine): 0.01 mol[1]

Sulfamic Acid (Trace)[1]

Step 1: Preparation of Nitrosyl Sulfuric Acid
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e Cool 15 mL of conc. H2SOa4 to 0-5 °C.[1][5]

e Slowly add NaNO:2 with vigorous stirring. Ensure no brown gas (NOx) evolves.[1]

e Heat gently to 60 °C until fully dissolved, then cool back to 0-5 °C.

Step 2: Diazotization

e Add the 4-Chloro-2,6-dibromo-3-methylaniline slowly to the nitrosyl sulfuric acid at 0-5 °C.

e Stir for 2 hours at this temperature. The mixture should become a thick, syrupy liquid (the
diazonium sulfate).[1]

o Validation: Take a drop of the mixture and add it to alkaline H-acid solution.[1] A bright
color indicates active diazonium.[1]

Step 3: Coupling

Dissolve the coupling component (N,N-diethyl-m-toluidine) in dilute acetic acid/HCI.[1] Cool
to 0 °C.

Add the diazonium solution dropwise to the coupler solution.[1]

Critical Control: Simultaneously add Sodium Acetate solution to maintain pH at 4.0-5.0.

o Why? If pH < 2, coupling is inhibited (coupler is protonated).[1] If pH > 7, the diazonium
salt decomposes to a phenol.

Stir for 3 hours. Filter the highly colored precipitate.[1]

Protocol C: High-Value Cross-Coupling (Pharma
Application)

In drug discovery, the 2,6-dibromo motif is used to force the phenyl ring out of planarity,
creating "atropisomeric"” or sterically locked axes.[1]

Reaction: Suzuki-Miyaura Coupling Challenge: The 2 and 6 positions are sterically crowded.[1]
Catalyst System: Use Pd(dppf)Clz or Buchwald Precatalysts (e.g., XPhos Pd G2) which are
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designed for hindered substrates.[1]
General Conditions:
e Solvent: 1,4-Dioxane / Water (4:1)[1]

o Base: KsPOa4 (Potassium Phosphate Tribasic) - preferred over carbonates for hindered
substrates.[1]

e Temperature: 90-100 °C.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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